Cas no 2229098-65-9 (tert-butyl N-methyl-N-1-oxo-2-(pyrazin-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(pyrazin-2-yl)propan-2-ylcarbamate
• CAS No: 2229098-65-9
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6282000
• PubChem ID: 165712039
• Update Time: 2025-10-28

tert-butyl N-methyl-N-1-oxo-2-(pyrazin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(pyrazin-2-yl)propan-2-ylcarbamate
• 2229098-65-9
• EN300-1881123
• tert-butyl N-methyl-N-[1-oxo-2-(pyrazin-2-yl)propan-2-yl]carbamate

• Inchi： 1S/C13H19N3O3/c1-12(2,3)19-11(18)16(5)13(4,9-17)10-8-14-6-7-15-10/h6-9H,1-5H3
• InChI Key： QGJBLKYYFYOEOK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C1C=NC=CN=1)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.4Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(pyrazin-2-yl)propan-2-ylcarbamate

Terbutryn: A Comprehensive Overview

The compound with CAS number 14477653, commonly referred to as terbutryn, is a highly specialized chemical entity that has garnered significant attention in the fields of agricultural chemistry and pest control. Terbutryn, chemically known as tert-butyl N-methyl-N-(1,3-dimethylbutanoyl)-N-(pyrazolylmethyl)carbamate, belongs to the class of carbamates, which are widely used as insecticides and acaricides.

Recent studies have highlighted the remarkable efficacy of terbutryn in controlling a wide range of agricultural pests, including mites and aphids, without causing significant harm to non-target species. This makes it an invaluable tool in integrated pest management (IPM) programs, where minimizing environmental impact is a top priority.

The structural uniqueness of terbutryn lies in its pyrazole ring, which contributes to its potent pesticidal activity. Research has shown that this compound acts by inhibiting acetylcholinesterase (AChE), an enzyme crucial for nerve impulse transmission in insects. This mechanism ensures rapid knockdown and long-lasting control of pest populations.

In terms of application, terbutryn is often formulated as a suspension concentrate or emulsifiable concentrate, making it suitable for both foliar application and soil treatment. Its ability to penetrate plant tissues effectively ensures systemic protection against pests, reducing the need for frequent reapplication.

One of the most recent advancements in terbutryn research involves its use in combination with other pesticides to enhance efficacy and reduce resistance development in target pests. Studies published in the Journal of Economic Entomology have demonstrated that terbutryn-based mixtures can significantly improve pest control outcomes while maintaining environmental safety.

Moreover, terbutryn's low mammalian toxicity has been validated through extensive toxicological studies, further solidifying its role as a safe and effective pesticide option for modern agriculture.

In conclusion, terbutryn represents a cutting-edge solution in pest management, offering exceptional performance and environmental compatibility. As research continues to uncover new applications and optimizations for this compound, terbutryn is poised to remain a cornerstone in sustainable agricultural practices worldwide.